Cas no 17257-10-2 (5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde
• CAS No: 17257-10-2
• MF: C₁₃H₈OS
• MW: 212.267022132874
• MDL: MFCD00126374
• CID: 136688
• PubChem ID: 2737140
• Update Time: 2025-04-19

5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Phenylethynyl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,5-(2-phenylethynyl)-
• 5-(2-PHENYLETH-1-YNYL)THIOPHENE-2-CARBALDEHYDE
• 5-(2-phenylethynyl)thiophene-2-carbaldehyde
• 5-Phenylethynyl-thiophene-2-carbaldehyde
• BUTTPARK 46\04-45
• 5-Phenylethynylthiophene-2-aldehyde
• 5-(Phenylethynyl)thiophene-2-carboxylate
• 5-(PHENYLETHYNYL)THIOPHENE-2-CARBOXALDEHYDE
• 5-(Phenylethynyl)-2-thenaldehyde, 2-Formyl-5-(phenylethynyl)thiophene
• 5-(Phenylethynyl)thiophene-2-carboxaldehyde97%
• 5-(Phenylethynyl)thiophene-2-carboxaldehyde 97%
• BP-10493
• AC-26511
• 2-formyl-5-(phenylethynyl)thiophene
• AS-40124
• C13H8OS
• SCHEMBL1244010
• 17257-10-2
• AKOS004120104
• CHEMBL4472743
• YFMUACLZRVJOBK-UHFFFAOYSA-N
• 5-(2-phenyleth-1-ynyl)thiophene-2-carbaldehyde, AldrichCPR
• FT-0619599
• MFCD00126374
• W-206033
• DTXSID00371868
• DB-017611
• 2-Thiophenecarboxaldehyde, 5-(phenylethynyl)-
• 5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde

• MDL： MFCD00126374
• Inchi： 1S/C13H8OS/c14-10-13-9-8-12(15-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H
• InChI Key： YFMUACLZRVJOBK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.03000
• Monoisotopic Mass: 212.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.24
• Boiling Point: 388.6°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.648
• PSA: 45.31000
• LogP: 2.96040

5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes